3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide

• IUPAC Name: 3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide
• InChI: InChI=1S/C25H25ClFN3O4S/c1-2-34-22-9-7-20(8-10-22)28-25(31)18-6-11-23(27)24(16-18)35(32,33)30-14-12-29(13-15-30)21-5-3-4-19(26)17-21/h3-11,16-17H,2,12-15H2,1H3,(H,28,31)
• InChI Key: AILBRRQGUQBMKA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)F)S(=O)(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl
• Molecular Formula: C25H25ClFN3O4S
• Molecular Weight: 518.0 g/mol

Description

3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C25H25ClFN3O4S and its molecular weight is 518. The purity is usually 95%.
BenchChem offers high-quality 3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Binding Affinity and Selectivity

Compounds structurally related to "3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide" have been explored for their affinity and selectivity towards various receptors, such as dopamine D(4) and D(3) receptors. For instance, derivatives of N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide have been studied for their binding profiles at dopamine and serotonin receptors, showing that modifications in their structure can significantly impact their receptor affinity and selectivity (Perrone et al., 2000); (Leopoldo et al., 2002).

Radiolabeling for Imaging

Another area of research involves the synthesis and radiolabeling of compounds for use in imaging studies, such as positron emission tomography (PET). For example, the preparation of no-carrier-added fluorine-18 labeled GBR 12909, a dopamine reuptake inhibitor, demonstrates the potential of structurally similar compounds in neuroimaging to study receptor density and distribution in the brain (Haka & Kilbourn, 1990).

Synthesis and Antimicrobial Activities

Research on the synthesis of novel 1,2,4-Triazole derivatives, including those with chlorophenyl and methoxybenzamide components, highlights the antimicrobial potential of these compounds. Such studies indicate that structurally related compounds can exhibit significant activity against various microorganisms, offering a pathway for the development of new antimicrobial agents (Bektaş et al., 2007).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of compounds with piperazine and fluorobenzamide components are critical for understanding their physical and chemical properties. Studies in this area focus on the development of efficient synthesis methods and the evaluation of the compounds' structures through techniques such as X-ray diffraction (Sanjeevarayappa et al., 2015).